Cas no 154561-15-6 (17H-18,7a,10-(Epoxyethanylylidene)-2H-pyrano[2',3':4,5]benzofuro[3,2-e][2]benzoxacycloundecin-8,15,20-trione,2-(3,4-dihydroxyphenyl)-3,4,18,18a-tetrahydro-3,5,9,11,12,13-hexahydroxy-17-(5,8,9,11-tetrahydro-1,2,3,8,13,14,15-hexahydroxy-5,11-dioxo-7H-dibenzo[g,i][1,5]dioxacycloundecin-7-yl)-(9CI))

• Product Name: 17H-18,7a,10-(Epoxyethanylylidene)-2H-pyrano[2',3':4,5]benzofuro[3,2-e][2]benzoxacycloundecin-8,15,20-trione,2-(3,4-dihydroxyphenyl)-3,4,18,18a-tetrahydro-3,5,9,11,12,13-hexahydroxy-17-(5,8,9,11-tetrahydro-1,2,3,8,13,14,15-hexahydroxy-5,11-dioxo-7H-dibenzo[g,i][1,5]dioxacycloundecin-7-yl)-(9CI)
• CAS No: 154561-15-6
• MF: C₄₈H₃₄O₂₆
• MW: 1026.76797628403
• CID: 146123
• PubChem ID: 16132254
• Update Time: 2025-04-19

17H-18,7a,10-(Epoxyethanylylidene)-2H-pyrano[2',3':4,5]benzofuro[3,2-e][2]benzoxacycloundecin-8,15,20-trione,2-(3,4-dihydroxyphenyl)-3,4,18,18a-tetrahydro-3,5,9,11,12,13-hexahydroxy-17-(5,8,9,11-tetrahydro-1,2,3,8,13,14,15-hexahydroxy-5,11-dioxo-7H-dibenzo[g,i][1,5]dioxacycloundecin-7-yl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 17H-18,7a,10-(Epoxyethanylylidene)-2H-pyrano[2',3':4,5]benzofuro[3,2-e][2]benzoxacycloundecin-8,15,20-trione,2-(3,4-dihydroxyphenyl)-3,4,18,18a-tetrahydro-3,5,9,11,12,13-hexahydroxy-17-(5,8,9,11-tetrahydro-1,2,3,8,13,14,15-hexahydroxy-5,11-dioxo-7H-dibenzo[g,i][1,5]dioxacycloundecin-7-yl)-(9CI)
• 17H-18,7a,10-(Epoxyethanylylidene)-2H-pyrano[2',3':4,5]benzofuro[3,2-e][2]benzoxacycloundecin-...
• 17H-18,7a,10-(Epoxyethanylylidene)-2H-pyrano[2',3':4,5]benzofuro[3,2-e][2]benzoxacycloundecin-8,15,20-trione,2-(3,4-dihydroxy
• Camelliatannin F
• 17H-18,7a,10-(Epoxyethanylylidene)-2H-pyrano(2',3':4,5)benzofuro(3,2-e)(2)benzoxacycloundecin-8,15,20-trione, 2-(3,4-dihydroxyphenyl)-3,4,18,18a-tetrahydro-3,5,9,11,12,13-hexahydroxy-17-(5,8,9,11-tetrahydro-1,2,3,8,13,14,15-hexahydroxy-5,11-dioxo-7H-dibenzo(g,i)(1,5)dioxacycloundecin-7-yl)-
• (3,4-dihydroxyphenyl)-[heptahydroxy(dioxo)[?]yl]-hexahydroxy-[?]trione
• 17H-18,7a,10-(Epoxyethanylylidene)-2h-pyrano[2',3':4,5]benzofuro[3,2-e][2]benzoxacycloundecin-8,15,20-trione,2-(3,4-dihydroxyphenyl)-3,4,18,18a-tetrahydro-3,5,9,11,12,13-hexahydroxy-17-(5,8,9,11-tetrahydro-1,2,3,8,13,14,15-hexahydroxy-5,11-dioxo-7H-dibenzo[g,i][1,5]dioxacycloundecin-7-yl)- (9ci)
• 9-(3,4-dihydroxyphenyl)-15-(3,4,5,11,17,18,19-heptahydroxy-8,14-dioxo-9,13-dioxatricyclo[13.4.0.02,7]nonadeca-1(19),2,4,6,15,17-hexaen-10-yl)-5,8,20,21,22,25-hexahydroxy-2,10,16,29-tetraoxaheptacyclo[12.12.3.01,13.03,12.06,11.018,23.024,27]nonacosa-3(12),4,6(11),18,20,22,24-heptaene-17,26,28-trione
• 154561-15-6

• Inchi： 1S/C48H34O26/c49-15-2-1-10(3-17(15)51)38-21(55)4-11-16(50)8-23-27(39(11)70-38)29-41-42(73-46(67)14-7-20(54)33(59)36(62)26(14)28-30(47(68)72-41)48(29,74-23)43(64)37(28)63)40-22(56)9-69-44(65)12-5-18(52)31(57)34(60)24(12)25-13(45(66)71-40)6-19(53)32(58)35(25)61/h1-3,5-8,21-22,29-30,38,40-42,49-63H,4,9H2
• InChI Key： QVQMITBCNKWSNM-UHFFFAOYSA-N
• SMILES： O1C2C=C(C3CC(C(C4C=CC(=C(C=4)O)O)OC=3C=2C2C3C(C4C(COC(C5C=C(C(=C(C=5C5C(=C(C(=CC=5C(=O)O4)O)O)O)O)O)O)=O)O)OC(C4C=C(C(=C(C=4C4=C(C(C12C4C(=O)O3)=O)O)O)O)O)=O)O)O

Computed Properties

• Exact Mass: 1026.134
• Monoisotopic Mass: 1026.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 74
• Rotatable Bond Count: 2
• Complexity: 2300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 444A^2
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Complex tannins